Cas no 68212-50-0 (Cyclobutanone, 2,2-dichloro-4,4-dimethyl-3-(2-methyl-1-propenyl)-)

• Product Name: Cyclobutanone, 2,2-dichloro-4,4-dimethyl-3-(2-methyl-1-propenyl)-
• CAS No: 68212-50-0
• MF: C₁₀H₁₄Cl₂O
• MW: 221.123561382294
• CID: 393565
• PubChem ID: 12468929
• Update Time: 2025-04-19

Cyclobutanone, 2,2-dichloro-4,4-dimethyl-3-(2-methyl-1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone, 2,2-dichloro-4,4-dimethyl-3-(2-methyl-1-propenyl)-
• 2,2-dichloro-4,4-dimethyl-3-(2-methylprop-1-enyl)cyclobutan-1-one
• 2,2-Dichloro-4,4-dimethyl-3-(2-methylprop-1-en-1-yl)cyclobutan-1-one
• SCHEMBL10754171
• 68212-50-0
• DTXSID80499473

• Inchi： 1S/C10H14Cl2O/c1-6(2)5-7-9(3,4)8(13)10(7,11)12/h5,7H,1-4H3
• InChI Key： BFYLGBPVEVKJRM-UHFFFAOYSA-N
• SMILES： ClC1(C(C(C)(C)C1/C=C(\C)/C)=O)Cl

Computed Properties

• Exact Mass: 220.04232
• Monoisotopic Mass: 220.0421705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07